[4-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]-(oxolan-3-yl)methanone

• IUPAC Name: [4-[5-fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]-(oxolan-3-yl)methanone
• InChI: InChI=1S/C20H23FN4O3/c1-27-16-4-2-14(3-5-16)18-17(21)19(23-13-22-18)24-7-9-25(10-8-24)20(26)15-6-11-28-12-15/h2-5,13,15H,6-12H2,1H3
• InChI Key: PFQUADQMWDBLLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4CCOC4)F
• Molecular Formula: C20H23FN4O3
• Molecular Weight: 386.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, and a methoxyphenyl group. These groups are common in many pharmaceuticals and could potentially give the compound a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimidine ring, in particular, is a key structural feature that is often involved in interactions with biological targets.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the polar methoxyphenyl group could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. For example, many drugs that contain a pyrimidine ring work by interacting with enzymes or receptors in the body.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in pharmaceuticals and other areas. Future research could explore the synthesis, properties, and potential uses of this and similar compounds.